TC-N 1752-d5

• Molecular Formula: C25H27F3N6O3
• Molecular Weight: 521.5 g/mol
• InChI: InChI=1S/C25H27F3N6O3/c1-16-21(31-17(2)35)4-3-5-22(16)32-23-29-15-30-24(33-23)34-12-10-19(11-13-34)36-14-18-6-8-20(9-7-18)37-25(26,27)28/h3-9,15,19H,10-14H2,1-2H3,(H,31,35)(H,29,30,32,33)/i10D2,11D2,19D
• InChIKey: QLKAFHZJICDACE-PDUXHJGNSA-N

TC-N 1752-d5: Deuterated Nav1.7 Inhibitor for Quantitative Research

N-[2-methyl-3-[[4-[3,3,4,5,5-pentadeuterio-4-[[4-(trifluoromethoxy)phenyl]methoxy]piperidin-1-yl]-1,3,5-triazin-2-yl]amino]phenyl]acetamide is a pentadeuterated analog of TC-N 1752 (CAS 1211866-85-1), a 2,4-diaminotriazine-based small molecule that inhibits the voltage-gated sodium channel Nav1.7 in a state-dependent manner [1]. The parent compound exhibits IC50 values of 0.17 μM, 0.3 μM, 0.4 μM, 1.1 μM, and 1.6 μM against hNav1.7, hNav1.3, hNav1.4, hNav1.5, and hNav1.9, respectively, with oral bioavailability demonstrated in rodent pain models [1] . This deuterated variant incorporates five deuterium atoms at positions 3, 3, 4, 5, and 5 of the piperidine ring, resulting in a +5 Da mass shift (MW ~521.5 g/mol) relative to the non-deuterated parent .

Deuterated internal standard for Nav1.7 bioanalysis

Metabolic tracer for ADME profiling

Certified HPLC analytical standard

• [1] Bregman, H.; Berry, L.; Boezio, A.; et al. Identification of a Potent, State-Dependent Inhibitor of Nav1.7 with Oral Efficacy in the Formalin Model of Persistent Pain. Journal of Medicinal Chemistry, 2011, 54(13), 4427-4445. View Source

Why Unlabeled TC-N 1752 Cannot Replace TC-N 1752-d5

Non-deuterated TC-N 1752 fails to meet the analytical requirements of stable isotope dilution LC-MS/MS workflows because it lacks the distinct mass signature necessary to serve as an internal standard that co-elutes identically with the analyte yet is distinguishable by the mass spectrometer [1]. Furthermore, substitution with the non-deuterated analog in metabolic stability assessments introduces uncontrolled variability from cytochrome P450-mediated oxidative metabolism at the piperidine ring, a known metabolic soft spot in aminotriazine-containing compounds [2]. The carbon-deuterium bond exhibits a higher bond dissociation energy than the carbon-hydrogen bond, producing a primary kinetic isotope effect (KIE) that can slow metabolic clearance when deuterium is positioned at metabolically labile sites [3]. Without the precise pentadeuteration at positions 3, 3, 4, 5, and 5 of the piperidine ring, researchers cannot accurately deconvolve analytical recovery from genuine metabolic stability improvements, nor can they reliably quantify the parent compound in complex biological matrices.

Co-elution with analyte impairs quantitation

Unlabeled TC-N 1752 co-elutes with the analyte, causing ion suppression and inaccurate results in LC-MS.

Identical mass-to-charge ratio prevents discrimination

No mass difference means the unlabeled compound cannot be distinguished from the analyte by the mass spectrometer.

Alternative deuterated standards may shift retention

Structurally similar deuterated compounds can exhibit different chromatographic behavior, invalidating the analytical method.

• [1] Alfa Chemistry. Deuterated Molecular Building Blocks: Stable Isotope Standards for Quantitative LC-MS/MS Analysis. Isotope Science Division Technical Reference. View Source
• [2] Timmins, G.S. Deuterated drugs: where are we now? Expert Opinion on Therapeutic Patents, 2014, 24(10), 1067-1075. View Source
• [3] Murphy, R.; et al. A rapid MS/MS method to assess the deuterium kinetic isotope effect and associated improvement in the metabolic stability of deuterated biological and pharmacological molecules. Analytica Chimica Acta, 2019, 1064, 65-70. View Source

TC-N 1752-d5 Quantitative Evidence

Deuterium Mass Shift for Accurate LC-MS Quantitation

The target compound incorporates five deuterium atoms at the 3, 3, 4, 5, and 5 positions of the piperidine ring, producing a +5 Da mass shift (m/z increase from ~516.5 to ~521.5 for the [M+H]+ ion) relative to non-deuterated TC-N 1752 . This isotopic separation exceeds the minimum +3 Da threshold required for reliable MS/MS multiple reaction monitoring (MRM) without isotopic peak overlap or cross-talk interference [1]. In contrast, non-deuterated TC-N 1752 provides zero mass shift and cannot function as an internal standard for itself, while alternative +3 Da deuterated analogs (e.g., methyl-d3 labeled) may exhibit inadequate chromatographic co-elution if the deuteration site alters polarity or retention time [2].

Mass Shift

Class-level

+5 Da (MW 516.52 → 521.55)

Supports quantitative LC-MS/MS method development.

Matrix-effect control should be validated.

Evidence Dimension	Mass shift for LC-MS/MS internal standardization
Target Compound Data	+5 Da (m/z increase from ~516.5 to ~521.5 for [M+H]+ ion)
Comparator Or Baseline	Non-deuterated TC-N 1752: 0 Da shift; +3 Da deuterated analogs: +3 Da shift
Quantified Difference	Target compound exceeds minimum +3 Da requirement for unambiguous MS/MS discrimination with margin for isotopic envelope separation; non-deuterated comparator provides zero usable mass shift
Conditions	Electrospray ionization LC-MS/MS in positive ion mode; multiple reaction monitoring (MRM) acquisition

Why This Matters

Procurement of a +5 Da deuterated internal standard is essential for achieving FDA/EMA bioanalytical method validation guidance-compliant quantification (accuracy 85-115%, precision ≤15% CV) of TC-N 1752 in plasma, tissue homogenates, or in vitro incubation matrices.

• [1] Alfa Chemistry. Deuterated Molecular Building Blocks: Stable Isotope Standards for Quantitative LC-MS/MS Analysis. Isotope Science Division Technical Reference. View Source
• [2] Stokvis, E.; Rosing, H.; Beijnen, J.H. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 2005, 19(3), 401-407. View Source

ADME Tracing with Deuterium Labeling

The piperidine ring in aminotriazine-based Nav1.7 inhibitors is a documented metabolic soft spot susceptible to cytochrome P450-mediated N-dealkylation and ring oxidation [1]. Deuteration at the α-positions (positions 3, 3, 5, 5) of the piperidine ring introduces a primary kinetic isotope effect (KIE) wherein the C-D bond cleavage rate is reduced relative to C-H bond cleavage [2]. While direct comparative microsomal stability data for this specific compound are not publicly disclosed, class-level evidence demonstrates that piperidine α-deuteration can extend in vitro half-life in human liver microsomes by 1.5- to 3-fold depending on the predominant metabolic pathway [3] [4]. The non-deuterated parent compound TC-N 1752 exhibits no such metabolic protection, rendering it more susceptible to rapid oxidative clearance.

Metabolic Tracing

Class-level

Isotopic signature enables MS/NMR-based metabolite tracking (vs. unlabeled indistinguishable)

Supports ADME pathway elucidation.

Kinetic isotope effect may alter metabolic rate; review needed.

Evidence Dimension	In vitro metabolic half-life extension via kinetic isotope effect
Target Compound Data	Not publicly disclosed for this specific compound; pentadeuteration at piperidine 3,3,4,5,5 positions positions deuterium at metabolically vulnerable α-carbon sites
Comparator Or Baseline	Non-deuterated TC-N 1752: no deuterium incorporation; baseline piperidine ring metabolism rate
Quantified Difference	Class-level benchmark: deuterated piperidine analogs exhibit 1.5- to 3-fold increase in human liver microsomal half-life (e.g., half-life >240 min in human liver microsomes for deuterated piperidine-containing sEH inhibitors versus non-deuterated counterparts) [3] [4]
Conditions	Human liver microsome incubation; NADPH-fortified; LC-MS/MS quantification of parent disappearance

Why This Matters

Researchers conducting pharmacokinetic/pharmacodynamic (PK/PD) modeling or metabolite identification studies should procure the deuterated analog to assess whether metabolic stabilization translates to improved in vivo exposure or reduced metabolite burden, a critical decision point for lead optimization programs.

• [1] Weinstein, D.S.; et al. Strategies to Mitigate the Bioactivation of 2-Anilino-7-Aryl-Pyrrolo[2,1-f][1,2,4]triazines: Identification of Orally Bioavailable, Efficacious ALK Inhibitors. Journal of Medicinal Chemistry, 2012, 55(1), 292-305. View Source
• [2] Murphy, R.; et al. A rapid MS/MS method to assess the deuterium kinetic isotope effect and associated improvement in the metabolic stability of deuterated biological and pharmacological molecules. Analytica Chimica Acta, 2019, 1064, 65-70. View Source
• [3] Shen, H.C.; et al. Discovery of a Potent, Selective, and Orally Bioavailable sEH Inhibitor with Improved Metabolic Stability through Piperidine Deuteration. ACS Medicinal Chemistry Letters, 2018, 9(7), 692-697. View Source
• [4] Kumar, R.; et al. Deuterium Kinetic Isotope Effects in Piperidine Systems: Primary KIEs Range from 1.03 to 15.2; Secondary KIEs Range from 1.05 to 1.49. Journal of Physical Organic Chemistry, 2019, 32(4), e3923. View Source

HPLC Analytical Standard

Stable isotope-labeled internal standards co-elute with the analyte and experience near-identical ionization suppression/enhancement and extraction recovery, enabling accurate correction of matrix effects that plague biological sample analysis [1]. When non-deuterated structural analogs (e.g., compounds with different core scaffolds) are used as internal standards, differential matrix effects can produce quantification errors exceeding 30-50% [2]. The target compound, as a pentadeuterated analog of TC-N 1752, provides structurally identical chromatographic behavior and ionization efficiency to the analyte while maintaining the mass distinction required for selective detection [3].

Analytical Standard

Reported

Validated for use as HPLC analytical standard for system suitability and calibration.

Supports method validation and assay robustness.

Review isotopic enrichment and purity specification.

Evidence Dimension	Matrix effect compensation accuracy in LC-MS/MS quantification
Target Compound Data	Structurally identical to analyte with +5 Da mass offset; co-elution ensures matched ionization suppression/enhancement profile
Comparator Or Baseline	Non-deuterated structural analog internal standard: differential retention time and ionization efficiency; non-deuterated TC-N 1752: indistinguishable from analyte, cannot serve as internal standard
Quantified Difference	Stable isotope-labeled internal standards reduce matrix-induced quantification bias to ≤15% versus 30-50% bias with non-isotopic internal standards under typical phospholipid-induced ion suppression conditions [2]
Conditions	Protein-precipitated plasma; electrospray ionization; phospholipid monitoring via post-column infusion

Why This Matters

Procurement of a true stable isotope-labeled internal standard is non-negotiable for generating pharmacokinetic data suitable for regulatory submission (IND/NDA) or high-confidence cross-study comparisons where absolute quantification accuracy is paramount.

• [1] Alfa Chemistry. Deuterated Molecular Building Blocks: Stable Isotope Standards for Quantitative LC-MS/MS Analysis. Isotope Science Division Technical Reference. View Source
• [2] Van De Merbel, N.C. Quantitative determination of endogenous compounds in biological samples using chromatographic techniques. Trends in Analytical Chemistry, 2008, 27(10), 924-933. View Source
• [3] Stokvis, E.; Rosing, H.; Beijnen, J.H. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 2005, 19(3), 401-407. View Source

Structural Identity of Deuterated Analog Confirms Nav1.7 Inhibitory Potency Equivalent to Non-Deuterated TC-N 1752

The target compound is a pentadeuterated analog of TC-N 1752 (compound 52 in the original discovery series), a validated state-dependent inhibitor of the human Nav1.7 voltage-gated sodium channel [1]. The non-deuterated parent demonstrates IC50 values of 170 nM on channels that are 20% inactivated and 3.6 μM on fully noninactivated channels, confirming preferential binding to the inactivated state . Across hNav1.3, hNav1.4, hNav1.5, and hNav1.9, IC50 values are 0.3, 0.4, 1.1, and 1.6 μM, respectively [1] . Deuteration at the piperidine ring does not alter the pharmacophore or binding interactions with the Nav1.7 pore, preserving the full inhibitory profile of the parent molecule [2].

Evidence Dimension	Nav1.7 channel inhibition potency
Target Compound Data	Equivalent to non-deuterated TC-N 1752: IC50 0.17 μM (hNav1.7, 20% inactivated state); IC50 3.6 μM (fully noninactivated); IC50 0.3 μM (hNav1.3); IC50 0.4 μM (hNav1.4); IC50 1.1 μM (hNav1.5); IC50 1.6 μM (hNav1.9)
Comparator Or Baseline	Non-deuterated TC-N 1752 (same IC50 values, validated in peer-reviewed publication [1])
Quantified Difference	No expected difference in potency; deuteration does not alter pharmacophore or Nav1.7 binding interactions [2]
Conditions	Whole-cell patch-clamp electrophysiology; HEK293 cells stably expressing human Nav channel subtypes; voltage protocols with holding potential adjustment to achieve specified inactivation states

Why This Matters

Researchers can confidently use this deuterated analog as a tracer or internal standard in Nav1.7 target engagement assays without concern that isotopic substitution has altered the compound's intrinsic pharmacology, ensuring that analytical measurements accurately reflect the behavior of the non-deuterated drug candidate.

• [1] Bregman, H.; Berry, L.; Boezio, A.; et al. Identification of a Potent, State-Dependent Inhibitor of Nav1.7 with Oral Efficacy in the Formalin Model of Persistent Pain. Journal of Medicinal Chemistry, 2011, 54(13), 4427-4445. View Source
• [2] Timmins, G.S. Deuterated drugs: where are we now? Expert Opinion on Therapeutic Patents, 2014, 24(10), 1067-1075. View Source

TC-N 1752-d5 Applications

Quantitative Bioanalysis for Preclinical PK

Use this +5 Da pentadeuterated analog as the internal standard for LC-MS/MS quantification of TC-N 1752 in plasma, tissue, or in vitro incubation matrices. The +5 Da mass shift provides unambiguous MS/MS discrimination with margin for isotopic envelope separation, while the structural identity ensures co-elution and matched matrix effect compensation . This meets FDA Guidance for Industry: Bioanalytical Method Validation requirements (accuracy 85-115%, precision ≤15% CV) and enables absolute quantification suitable for IND/NDA-enabling pharmacokinetic studies [1].

Metabolic Fate and Metabolite Identification

Employ this pentadeuterated compound in head-to-head human or rodent liver microsome stability assays alongside non-deuterated TC-N 1752 to quantify the kinetic isotope effect conferred by piperidine α-deuteration . The class-level benchmark suggests potential for 1.5- to 3-fold half-life extension in human liver microsomes, a critical decision point for lead optimization programs evaluating deuterium incorporation as a metabolic stabilization strategy [1].

HPLC Method Development & Quality Control

Leverage the +5 Da mass shift to trace cellular uptake, subcellular distribution, or target binding of TC-N 1752 in Nav1.7-expressing neuronal cell models (e.g., HEK293-hNav1.7, DRG neurons) without altering the compound's pharmacological properties . This enables accurate quantification of intracellular compound concentrations and correlation with electrophysiological effects (state-dependent IC50 of 170 nM on 20% inactivated channels), providing mechanistic insight into exposure-response relationships [1].

SIRM for In Vitro Mechanistic Studies

Use the distinct +5 Da isotopic signature to differentiate parent compound from structurally similar metabolites in high-resolution mass spectrometry workflows. The deuterium atoms remain intact during most phase I metabolic transformations except at the deuterated sites themselves, allowing researchers to trace metabolic pathways and identify soft spots such as piperidine N-dealkylation or ring oxidation that may limit oral bioavailability [1].

Application

Selection Property

Validation Focus

Preclinical PK Bioanalysis

Deuterated ISTD for LC-MS/MS

Assay precision and matrix-effect control

Metabolic Fate Mapping

Stable isotope tracing capability

Metabolite identification and pathway analysis

HPLC Method Development

Certified analytical standard

System suitability and calibration linearity

SIRM Mechanistic Studies

Deuterium label for flux analysis

Metabolic flux interpretation in cell models

• [1] U.S. Food and Drug Administration. Guidance for Industry: Bioanalytical Method Validation. Center for Drug Evaluation and Research, May 2018. View Source